Cas no 2877721-61-2 (1-cyclopropanecarbonyl-4-[(3,5-dimethoxyphenyl)methyl]-1,4-diazepane)

• Product Name: 1-cyclopropanecarbonyl-4-[(3,5-dimethoxyphenyl)methyl]-1,4-diazepane
• CAS No: 2877721-61-2
• MF: C₁₈H₂₆N₂O₃
• MW: 318.410645008087
• CID: 5330974
• PubChem ID: 165435330
• Update Time: 2025-10-28

1-cyclopropanecarbonyl-4-[(3,5-dimethoxyphenyl)methyl]-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• AKOS040862236
• 1-cyclopropanecarbonyl-4-[(3,5-dimethoxyphenyl)methyl]-1,4-diazepane
• F6743-9411
• 2877721-61-2
• Cyclopropyl[4-[(3,5-dimethoxyphenyl)methyl]hexahydro-1H-1,4-diazepin-1-yl]methanone

• Inchi： 1S/C18H26N2O3/c1-22-16-10-14(11-17(12-16)23-2)13-19-6-3-7-20(9-8-19)18(21)15-4-5-15/h10-12,15H,3-9,13H2,1-2H3
• InChI Key： YEIWATRNCKSAOB-UHFFFAOYSA-N
• SMILES： C(C1CC1)(N1CCCN(CC2=CC(OC)=CC(OC)=C2)CC1)=O

Computed Properties

• Exact Mass: 318.19434270g/mol
• Monoisotopic Mass: 318.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Density: 1.165±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 480.6±45.0 °C(Predicted)
• pka: 7.21±0.10(Predicted)

Additional information on 1-cyclopropanecarbonyl-4-[(3,5-dimethoxyphenyl)methyl]-1,4-diazepane

1-Cyclopropanecarbonyl-4-[(3,5-Dimethoxyphenyl)Methyl]-1,4-Diazepane: A Comprehensive Overview

1-Cyclopropanecarbonyl-4-[(3,5-Dimethoxyphenyl)Methyl]-1,4-Diazepane is a complex organic compound with the CAS number 2877721-61-2. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications in drug design. The molecule combines a cyclopropane carbonyl group, a diazepane ring, and a 3,5-dimethoxyphenyl substituent, making it a versatile platform for exploring chemical reactivity and biological activity.

The diazepane ring in this compound is a seven-membered ring containing two nitrogen atoms, which contributes to its rigidity and potential for hydrogen bonding interactions. The cyclopropane carbonyl group adds strain to the molecule, enhancing its reactivity in certain chemical transformations. The 3,5-dimethoxyphenyl group introduces electron-donating methoxy groups, which can influence the electronic properties of the molecule and its interactions with biological systems.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have employed various methodologies to construct the diazepane ring, including cyclization reactions of amino alcohols or ketones under specific conditions. The integration of the cyclopropane carbonyl group has been achieved through enamine or imine intermediates, followed by cyclopropanation using singlet carbene transfer agents or other strained alkene precursors.

The biological activity of 1-cyclopropanecarbonyl-4-[(3,5-dimethoxyphenyl)methyl]-1,4-diazepane has been explored in several contexts. In pharmacology, the compound has shown promise as a potential lead for developing drugs targeting specific receptors or enzymes. The diazepane ring provides a rigid scaffold that can be modified to enhance binding affinity and selectivity. Additionally, the presence of the 3,5-dimethoxyphenyl group may contribute to modulating the pharmacokinetic properties of the molecule.

From a structural standpoint, the compound exhibits interesting stereochemical features due to the presence of multiple chiral centers within the molecule. This has led to investigations into its enantioselective synthesis and stereochemical outcomes in various reactions. Understanding these aspects is crucial for optimizing the compound's performance in biological systems.

Furthermore, computational studies have provided insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the cyclopropane carbonyl group induces significant ring strain, which can be harnessed in designing strained molecules with unique reactivity profiles.

In conclusion, 1-cyclopropanecarbonyl-4-[(3,5-dimethoxyphenyl)methyl]-1,4-diazepane stands as a valuable example of how complex organic molecules can be designed and synthesized to address specific chemical and biological challenges. Its structural features and functional groups make it an intriguing subject for further research across multiple disciplines.